Cas no 486457-12-9 (2-4-(4-fluorophenyl)piperazin-1-ylacetamide)

• Product Name: 2-4-(4-fluorophenyl)piperazin-1-ylacetamide
• CAS No: 486457-12-9
• MF: C₁₂H₁₆FN₃O
• MW: 237.273345947266
• CID: 6287350
• PubChem ID: 759051
• Update Time: 2025-05-24

2-4-(4-fluorophenyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-fluorophenyl)piperazin-1-ylacetamide
• SCHEMBL4179918
• F2189-0184
• SR-01000595013
• 486457-12-9
• SR-01000595013-1
• 2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• AKOS000663444
• 2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide

• Inchi： 1S/C12H16FN3O/c13-10-1-3-11(4-2-10)16-7-5-15(6-8-16)9-12(14)17/h1-4H,5-9H2,(H2,14,17)
• InChI Key： BYEVYCQXJFWQET-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CC(N)=O)CC1

Computed Properties

• Exact Mass: 237.12774030g/mol
• Monoisotopic Mass: 237.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.6Ų

Additional information on 2-4-(4-fluorophenyl)piperazin-1-ylacetamide

Compound 486457-12-9: 2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide

The compound with CAS No. 486457-12-9, commonly referred to as 2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide, is a highly studied chemical entity in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives, which have been extensively explored for their potential in drug development. The structure of this compound features a piperazine ring substituted with a fluorophenyl group at the 4-position and an acetamide group at the 1-position, making it a unique scaffold for various biological activities.

Recent advancements in chemical synthesis have enabled the efficient preparation of 2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide through optimized routes. Researchers have employed methodologies such as Ullmann coupling and HWE (Hartung-Wittig-Eschweiler) reaction to construct the piperazine ring and introduce the fluorophenyl substituent. These methods not only enhance the purity of the compound but also facilitate scalability for potential pharmaceutical applications.

The pharmacological profile of 2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide has been investigated in several studies, revealing its promising activity as a modulator of ion channels and enzyme inhibitors. For instance, recent research has demonstrated its ability to inhibit calcium channels, which could be beneficial in treating cardiovascular diseases. Additionally, this compound has shown potential as an antidepressant agent by modulating serotonin reuptake, a mechanism that is currently under further exploration in preclinical models.

One of the key aspects of this compound is its selectivity profile, which has been optimized through structural modifications. The presence of the fluorine atom in the phenyl ring contributes to its lipophilicity, enhancing its ability to cross biological membranes. Furthermore, computational studies using molecular docking have provided insights into its binding affinity towards various therapeutic targets, paving the way for rational drug design.

In terms of applications, 2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide has garnered attention in the development of novel therapeutics for neurodegenerative disorders such as Alzheimer's disease. Its ability to inhibit specific enzymes involved in amyloid-beta production has been highlighted in recent publications, suggesting its potential as a disease-modifying agent.

Moreover, this compound has been utilized as a building block in combinatorial chemistry libraries, enabling high-throughput screening for diverse biological activities. Its versatility as a starting material underscores its importance in drug discovery pipelines.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of this compound's pharmacokinetics and toxicity profiles. Preclinical studies have shown that it exhibits favorable absorption and bioavailability when administered orally, making it a promising candidate for further clinical evaluation.

In conclusion, 2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide (CAS No. 486457-12-9) stands out as a significant entity in contemporary medicinal chemistry due to its unique structure, versatile pharmacological properties, and potential therapeutic applications. Ongoing research continues to unlock new insights into its mechanisms of action and optimize its therapeutic potential for addressing unmet medical needs.